![molecular formula C26H24N2O4 B2431601 N-(2-methoxyphenyl)-3-(2-phenylbutanamido)benzofuran-2-carboxamide CAS No. 887892-81-1](/img/structure/B2431601.png)
N-(2-methoxyphenyl)-3-(2-phenylbutanamido)benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-methoxyphenyl)-3-(2-phenylbutanamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C26H24N2O4 and its molecular weight is 428.488. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Neuroprotective and Antioxidant Effects
A study conducted by Cho et al. (2015) synthesized a series of benzofuran-2-carboxamide derivatives and evaluated their neuroprotective and antioxidant activities. These compounds, including ones similar to N-(2-methoxyphenyl)-3-(2-phenylbutanamido)benzofuran-2-carboxamide, showed significant protection against NMDA-induced excitotoxic neuronal cell damage and exhibited ROS scavenging and antioxidant activities (Cho et al., 2015).
5-lipoxygenase Inhibitory Activities
In a different study, a series of 2-substituted benzofuran hydroxyamic acids were synthesized as rigid analogs of simple (benzyloxy)phenyl hydroxamates. These compounds were found to be potent inhibitors of the enzyme 5-lipoxygenase, which is relevant to anti-inflammatory and other medicinal applications (Ohemeng et al., 1994).
Anti-inflammatory and Analgesic Agents
Another research by Abu‐Hashem et al. (2020) reported the synthesis of novel benzodifuranyl derivatives derived from visnaginone and khellinone. These compounds, structurally related to benzofuran-2-carboxamide, demonstrated significant anti-inflammatory and analgesic activities, as well as COX-1/COX-2 inhibition (Abu‐Hashem et al., 2020).
Supramolecular Chemistry Applications
A study by Lightfoot et al. (1999) discussed the supramolecular packing motifs involving benzofuran-2-carboxamide derivatives. This research highlights the potential of such compounds in the development of new materials and applications in supramolecular chemistry (Lightfoot et al., 1999).
Selective Ligands for Sigma Receptors
Marriott et al. (2012) synthesized novel benzofuran-2-carboxamide ligands selective for sigma receptors. These compounds showed high affinity for the sigma-1 receptor, indicating their potential in neuropharmacological research (Marriott et al., 2012).
Corrosion Inhibition Studies
Mishra et al. (2018) conducted a study on N-phenyl-benzamide derivatives, including a compound structurally similar to benzofuran-2-carboxamide, demonstrating their effectiveness in inhibiting corrosion of mild steel in acidic conditions. This research suggests the potential use of such compounds in materials science and engineering (Mishra et al., 2018).
Properties
IUPAC Name |
N-(2-methoxyphenyl)-3-(2-phenylbutanoylamino)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24N2O4/c1-3-18(17-11-5-4-6-12-17)25(29)28-23-19-13-7-9-15-21(19)32-24(23)26(30)27-20-14-8-10-16-22(20)31-2/h4-16,18H,3H2,1-2H3,(H,27,30)(H,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUQOWDFOYRRNJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=C1)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC=CC=C4OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.